
N-Boc-3-aminophenylacetic acid structural
formula and stereochemistry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Boc-3-aminophenylacetic Acid

Cat. No.: B053512 Get Quote

An In-depth Technical Guide to N-Boc-3-aminophenylacetic Acid

Introduction
N-Boc-3-aminophenylacetic acid is a derivative of 3-aminophenylacetic acid where the amino

group is protected by a tert-butyloxycarbonyl (Boc) group. This protection strategy makes it a

valuable building block in organic synthesis, particularly in the fields of medicinal chemistry and

drug development. The Boc group is stable under a variety of reaction conditions but can be

easily removed under acidic conditions, providing a reliable method for controlled amine

deprotection. Its structure is utilized in the synthesis of peptide-based therapeutics, bioactive

molecules, and advanced materials.[1] This guide provides a comprehensive overview of its

structural formula, stereochemistry, physicochemical properties, synthesis protocols, and

applications.

Structural Formula and Stereochemistry
The chemical structure of N-Boc-3-aminophenylacetic acid is characterized by a

phenylacetic acid backbone with a Boc-protected amino group at the meta-position of the

phenyl ring.

IUPAC Name: {3-[(tert-butoxycarbonyl)amino]phenyl}acetic acid[2]

Molecular Formula: C₁₃H₁₇NO₄[3][4]
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SMILES: O=C(O)CC1=CC=CC(NC(OC(C)(C)C)=O)=C1[3]

InChI Key: RGLDALVJLSFYMV-UHFFFAOYSA-N[2][3]

Stereochemistry: N-Boc-3-aminophenylacetic acid is an achiral molecule. It does not

possess any stereocenters. The methylene group (-CH₂-) of the acetic acid moiety is prochiral,

but the molecule as a whole lacks a chiral center, and therefore, does not exhibit optical

activity. The standard InChIKey for this compound (RGLDALVJLSFYMV-UHFFFAOYSA-N)

confirms the absence of defined stereochemistry.[2][3]

Physicochemical Properties
The key physical and chemical properties of N-Boc-3-aminophenylacetic acid are

summarized in the table below. These properties are essential for its handling, storage, and

application in experimental settings.

Property Value Reference(s)

CAS Number 123036-51-1 [2][3][4][5]

Molecular Weight 251.28 g/mol [1][3][4]

Appearance
White solid, light brown to

brown powder or crystals
[1][2][5]

Melting Point 100-102 °C or 102-107 °C [1][5]

Purity ≥ 97% (HPLC) or 98% [1][2][6]

Storage Conditions 2-8 °C or Room Temperature [2][5]

Synthesis and Experimental Protocols
The most common method for the preparation of N-Boc-3-aminophenylacetic acid involves

the protection of the amino group of 3-aminophenylacetic acid using di-tert-butyl dicarbonate

(Boc₂O).

Protocol: Synthesis of N-Boc-3-aminophenylacetic acid
This protocol is adapted from established chemical synthesis procedures.[5]
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Materials:

3-Aminophenylacetic acid

Di-tert-butyl dicarbonate (Boc₂O)

Sodium carbonate (Na₂CO₃)

Dioxane

Water

Ethyl acetate

Potassium hydrogen sulfate (KHSO₄) solution (dilute)

Procedure:

Dissolve 3-aminophenylacetic acid (1 equivalent) in a 1:1 mixture of dioxane and water.

Cool the solution in an ice bath.

Add an aqueous solution of sodium carbonate (1 equivalent).

Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) to the mixture all at once.

Stir the reaction mixture continuously for 4 hours at room temperature, allowing it to warm

gradually.

After the reaction is complete, remove the dioxane by distillation under reduced pressure.

Cool the remaining aqueous layer, overlay it with ethyl acetate, and acidify to pH 4 using a

dilute KHSO₄ solution.

Separate the organic layer and extract the aqueous layer with ethyl acetate.

Combine the organic extracts and purify the product using silica gel column chromatography

with ethyl acetate as the eluent.
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The final product, N-Boc-3-aminophenylacetic acid, is typically obtained as a white solid.

[5]

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b053512?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB4956879_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reagents

3-Aminophenylacetic Acid
Dioxane/Water

Sodium Carbonate

1. Dissolution & Cooling
(Ice Bath)

Combine

2. Add Boc₂O
(1.1 eq.)

3. Reaction
(4h at RT)

4. Dioxane Removal
(Reduced Pressure)

5. Acidification & Extraction
(pH 4 with KHSO₄, Ethyl Acetate)

6. Purification
(Silica Gel Chromatography)

End Product:
N-Boc-3-aminophenylacetic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Boc-3-aminophenylacetic acid.
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Applications in Drug Development
N-Boc-3-aminophenylacetic acid is a versatile building block primarily used in the synthesis

of pharmaceuticals, particularly in peptide chemistry and the development of novel therapeutic

agents.[1][6] The Boc protecting group allows for its incorporation into complex molecules, after

which the amine can be deprotected to allow for further functionalization.

Its applications include:

Peptide Synthesis: It serves as a modified amino acid residue for incorporation into peptide

chains during solid-phase or solution-phase peptide synthesis.[7]

Pharmaceutical Intermediates: It is a key intermediate in the synthesis of drugs targeting

neurological disorders and other conditions.[1]

Bioconjugation: The functional groups of the molecule allow it to be used in linking

biomolecules for applications such as targeted drug delivery.[1]

Logical Workflow: Role in Peptide-Based Drug
Discovery
The following diagram illustrates the logical flow of how N-Boc-3-aminophenylacetic acid is

utilized as a building block in a generalized peptide synthesis workflow for drug discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b053512?utm_src=pdf-body
https://www.chemimpex.com/fr/products/14473
https://www.chemimpex.com/products/22767
https://www.sigmaaldrich.com/SG/en/product/aldrich/335444
https://www.chemimpex.com/fr/products/14473
https://www.chemimpex.com/fr/products/14473
https://www.benchchem.com/product/b053512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Synthesis

N-Boc-3-aminophenylacetic acid
(Building Block)

1. Coupling Reaction
(e.g., Solid-Phase Synthesis)

2. Boc Deprotection
(Acidic Conditions, e.g., TFA)

3. Chain Elongation
(Further Amino Acid Coupling)

4. Cleavage from Resin
& Side-Chain Deprotection

Purification
(e.g., HPLC)

Characterization
(Mass Spec, NMR)

Biological Screening
(Assay for Activity)

Lead Compound Identified

Click to download full resolution via product page

Caption: Role of N-Boc-3-aminophenylacetic acid in a drug discovery workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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